![molecular formula C11H14N2O3 B6629321 N-(oxan-4-yl)-2-oxo-1H-pyridine-4-carboxamide](/img/structure/B6629321.png)
N-(oxan-4-yl)-2-oxo-1H-pyridine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(oxan-4-yl)-2-oxo-1H-pyridine-4-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as 4-carboxamide-2-oxo-N-(tetrahydro-2H-oxan-4-yl)-1H-pyridine or simply as compound 1. The purpose of
Mechanism of Action
The mechanism of action of N-(oxan-4-yl)-2-oxo-1H-pyridine-4-carboxamide is not fully understood. However, studies have shown that it inhibits the activity of certain enzymes, including the protein kinase CK2 and the serine/threonine phosphatase PP2A. These enzymes are involved in various cellular processes, including cell proliferation, apoptosis, and signal transduction.
Biochemical and Physiological Effects
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, induce apoptosis in cancer cells, and reduce inflammation. Additionally, it has been shown to have neuroprotective effects and improve cognitive function in animal models of neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(oxan-4-yl)-2-oxo-1H-pyridine-4-carboxamide in lab experiments is its potential as a drug candidate for various diseases. Additionally, it has been shown to have low toxicity in animal models. However, one of the limitations is its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are various future directions for the study of N-(oxan-4-yl)-2-oxo-1H-pyridine-4-carboxamide. One potential direction is the development of more efficient synthesis methods to increase the yield of the compound. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential applications in various fields of scientific research. Finally, studies are needed to determine the optimal dosage and administration route for the compound in various disease models.
Synthesis Methods
The synthesis of N-(oxan-4-yl)-2-oxo-1H-pyridine-4-carboxamide is a multi-step process that involves the reaction of various chemicals. The synthesis begins with the reaction of 4-cyanopyridine with ethyl chloroformate, followed by the reaction of the resulting intermediate with tetrahydro-2H-oxan-4-amine. The final product is obtained after purification through column chromatography. The yield of the synthesis process is approximately 45%.
Scientific Research Applications
N-(oxan-4-yl)-2-oxo-1H-pyridine-4-carboxamide has been extensively studied for its potential applications in various fields of scientific research. One of the primary areas of interest is in the field of medicinal chemistry, where it has been studied for its potential as a drug candidate for the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders.
Properties
IUPAC Name |
N-(oxan-4-yl)-2-oxo-1H-pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O3/c14-10-7-8(1-4-12-10)11(15)13-9-2-5-16-6-3-9/h1,4,7,9H,2-3,5-6H2,(H,12,14)(H,13,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGTFDLIEVVPPRL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1NC(=O)C2=CC(=O)NC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.